Cas no 797789-28-7 (1-Piperidineethanol,3-methyl-a-[(2-propen-1-yloxy)methyl]-)

1-Piperidineethanol,3-methyl-a-[(2-propen-1-yloxy)methyl]- structure
797789-28-7 structure
Product Name:1-Piperidineethanol,3-methyl-a-[(2-propen-1-yloxy)methyl]-
CAS No:797789-28-7
MF:C12H23NO2
MW:213.316523790359
CID:556680
Update Time:2022-09-22

1-Piperidineethanol,3-methyl-a-[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidineethanol,3-methyl-a-[(2-propen-1-yloxy)methyl]-
    • 1-Piperidineethanol,3-methyl-a-[(2-propenyloxy)methyl]- (9CI)
    • 1-Piperidineethanol,3-methyl-alpha-[(2-propenyloxy)methyl]-(9CI)
    • Inchi: 1S/C12H23NO2/c1-3-7-15-10-12(14)9-13-6-4-5-11(2)8-13/h3,11-12,14H,1,4-10H2,2H3
    • InChI Key: DPFYTBCWSGGWOR-UHFFFAOYSA-N
    • SMILES: C(N1CCCC(C)C1)C(O)COCC=C

Computed Properties

  • Exact Mass: 213.173
  • Monoisotopic Mass: 213.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7A^2
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